4-([1,2,4]Triazol-4-yliminomethyl)-phenol

• IUPAC Name: 4-[(E)-1,2,4-triazol-4-yliminomethyl]phenol
• InChI: InChI=1S/C9H8N4O/c14-9-3-1-8(2-4-9)5-12-13-6-10-11-7-13/h1-7,14H/b12-5+
• InChI Key: NOVRDRZKUXJKNR-LFYBBSHMSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NN2C=NN=C2)O
• Isomeric SMILES: C1=CC(=CC=C1/C=N/N2C=NN=C2)O
• Molecular Formula: C9H8N4O
• DSSTOX Substance ID: DTXSID20420847
• Molecular Weight: 188.19 g/mol
• CAS RN: 32787-78-3

Description

4-([1,2,4]Triazol-4-yliminomethyl)-phenol is a useful research compound. Its molecular formula is C9H8N4O and its molecular weight is 188.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Structural Analysis and Molecular Properties : A study by Zhu et al. (2000) focused on the crystal structure of a similar compound, demonstrating its potential for forming stable three-dimensional networks through hydrogen bonding, which could be significant in material science and crystallography (Zhu et al., 2000).

• Antimicrobial Activities : Hussain et al. (2008) synthesized various derivatives of the compound and tested them for antibacterial and antifungal activity. They found significant activity against certain bacteria and fungi, indicating its potential in developing new antimicrobial agents (Hussain et al., 2008).

• Biological Activity of Metal Complexes : Research by Sumrra et al. (2017) described the synthesis of Schiff bases derived from triazole and their complexes with various metal ions. These compounds displayed high antimicrobial activity, suggesting their use in creating new antibacterial and antifungal agents (Sumrra et al., 2017).

• Pharmacological Applications : Studies by Perekhoda et al. (2015) and Yu et al. (2015) have synthesized and evaluated various derivatives of the compound for their potential anti-ulcer and anti-proliferative activities, indicating the compound's relevance in pharmaceutical research (Perekhoda et al., 2015) (Yu et al., 2015).

• Electrochemiluminescence Applications : Zhang et al. (2017) synthesized coordination polymers based on a related triazole Schiff base, demonstrating high electrochemical luminescence, which could be significant in the field of optoelectronic devices (Zhang et al., 2017).

• Chemical Synthesis and Functional Properties : Xin (2003) described the synthesis of a related compound, highlighting its potential in the field of chemical intermediates (Xin, 2003).

• Radiopharmaceuticals Development : Brink et al. (2018) developed imino salicylidene-based bifunctional chelators containing a similar compound, showing potential in the development of radiopharmaceuticals (Brink et al., 2018).